Cas no 1805192-53-3 (3-Bromo-4-fluoromethyl-2-nitropyridine)

• Product Name: 3-Bromo-4-fluoromethyl-2-nitropyridine
• CAS No: 1805192-53-3
• MF: C₆H₄BrFN₂O₂
• MW: 235.010563850403
• CID: 4900692
• Update Time: 2025-10-29

3-Bromo-4-fluoromethyl-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-fluoromethyl-2-nitropyridine

• Inchi： 1S/C6H4BrFN2O2/c7-5-4(3-8)1-2-9-6(5)10(11)12/h1-2H,3H2
• InChI Key： NIPFOPXQECCPAB-UHFFFAOYSA-N
• SMILES： BrC1C([N+](=O)[O-])=NC=CC=1CF

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 175
• XLogP3: 1.8
• Topological Polar Surface Area: 58.7

Additional information on 3-Bromo-4-fluoromethyl-2-nitropyridine

3-Bromo-4-fluoromethyl-2-nitropyridine (CAS No. 1805192-53-3)

3-Bromo-4-fluoromethyl-2-nitropyridine is a highly specialized organic compound with the CAS registry number 1805192-53-3. This compound belongs to the class of pyridines, which are aromatic heterocyclic compounds with a nitrogen atom in the ring. The structure of 3-bromo-4-fluoromethyl-2-nitropyridine features a pyridine ring substituted with a bromine atom at position 3, a fluoromethyl group at position 4, and a nitro group at position 2. These substituents impart unique electronic and steric properties to the molecule, making it a valuable compound in various chemical and pharmaceutical applications.

The synthesis of 3-bromo-4-fluoromethyl-2-nitropyridine typically involves multi-step reactions, often starting from pyridine derivatives. The introduction of the nitro group at position 2 is achieved through nitration reactions, while the bromination at position 3 and fluoromethylation at position 4 are carried out using appropriate electrophilic substitution methods. Recent advancements in catalytic systems and green chemistry have enabled more efficient and environmentally friendly syntheses of such substituted pyridines.

3-Bromo-4-fluoromethyl-2-nitropyridine has garnered significant attention in the field of medicinal chemistry due to its potential as a lead compound for drug development. The nitro group at position 2 contributes to the compound's high reactivity and ability to undergo various transformations, such as reduction to form amino groups or other functional groups. The bromine atom at position 3 serves as an excellent leaving group, facilitating substitution reactions that can introduce diverse functionalities into the molecule.

In recent studies, researchers have explored the use of 3-bromo-4-fluoromethyl-2-nitropyridine as a building block for constructing bioactive molecules. For instance, its role in the synthesis of kinase inhibitors has been reported in several academic journals. The fluoromethyl group at position 4 enhances the lipophilicity of the molecule, which is crucial for improving drug absorption and bioavailability. Additionally, the compound's ability to form hydrogen bonds due to its nitro group makes it a promising candidate for targeting specific protein-protein interaction sites.

The application of 3-bromo-4-fluoromethyl-2-nitropyridine extends beyond medicinal chemistry into materials science. Its unique electronic properties make it a potential candidate for use in organic electronics, such as in light-emitting diodes (LEDs) or field-effect transistors (FETs). Recent research has focused on incorporating this compound into conjugated polymers to enhance their electronic conductivity and stability under various conditions.

In terms of environmental applications, 3-bromo-4-fluoromethyl-2-nitropyridine has shown promise as an adsorbent for heavy metal ions in water treatment processes. The presence of multiple electronegative substituents allows the compound to form strong coordination bonds with metal ions, facilitating their removal from contaminated water sources. This application aligns with current global efforts to develop sustainable and efficient methods for water purification.

The toxicity profile of 3-bromo-4-fluoromethyl-2-nitropyridine has also been studied extensively. Recent toxicological studies indicate that while the compound exhibits moderate cytotoxicity against certain cancer cell lines, it demonstrates low toxicity towards non-cancerous cells under controlled concentrations. These findings suggest that further optimization could potentially yield safer and more effective therapeutic agents.

In conclusion, 3-bromo-4-fluoromethyl-2-nitropyridine, with its CAS number 1805192-53-3, is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structural features make it an invaluable tool in drug discovery, materials science, and environmental chemistry. As research continues to uncover new potential uses for this compound, its role in advancing scientific innovation is expected to grow significantly.